Cas no 1341992-37-7 (3-methyl-1-(pyridin-3-yl)methylpiperazine)

• Product Name: 3-methyl-1-(pyridin-3-yl)methylpiperazine
• CAS No: 1341992-37-7
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5168845
• PubChem ID: 64832187
• Update Time: 2025-06-09

3-methyl-1-(pyridin-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pyridin-3-ylmethyl)piperazine
• 3-methyl-1-[(pyridin-3-yl)methyl]piperazine
• Piperazine, 3-methyl-1-(3-pyridinylmethyl)-
• 3-methyl-1-(pyridin-3-yl)methylpiperazine
• EN300-151565
• 1341992-37-7
• AKOS014161202
• CS-0283353
• F83513

• Inchi： 1S/C11H17N3/c1-10-8-14(6-5-13-10)9-11-3-2-4-12-7-11/h2-4,7,10,13H,5-6,8-9H2,1H3
• InChI Key： AOODYKYCBCADEQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=NC=CC=2)CCNC(C)C1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-methyl-1-(pyridin-3-yl)methylpiperazine

Introduction to 3-Methyl-1-(pyridin-3-yl)methylpiperazine (CAS No. 1341992-37-7)

3-Methyl-1-(pyridin-3-yl)methylpiperazine (CAS No. 1341992-37-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MPMP, is a member of the piperazine family and is characterized by its unique structural features, which include a pyridine ring and a methyl group. These structural elements contribute to its diverse pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-Methyl-1-(pyridin-3-yl)methylpiperazine consists of a piperazine ring with a methyl group attached to one nitrogen atom and a pyridine ring linked to the other nitrogen atom via a methylene bridge. This configuration imparts specific binding affinities and biological activities, which have been the focus of numerous studies aimed at understanding its potential therapeutic uses.

Recent research has highlighted the potential of 3-Methyl-1-(pyridin-3-yl)methylpiperazine in the treatment of neurological disorders. Studies have shown that this compound exhibits significant affinity for serotonin receptors, particularly the 5-HT_2A receptor, which plays a crucial role in modulating mood, cognition, and perception. This binding activity suggests that MPMP could be a promising lead compound for the development of novel antidepressants and anxiolytics.

In addition to its serotonin receptor activity, 3-Methyl-1-(pyridin-3-yl)methylpiperazine has also been investigated for its potential as an antipsychotic agent. Preclinical studies have demonstrated that it can effectively reduce psychotic symptoms in animal models, without causing significant side effects commonly associated with traditional antipsychotics. This finding is particularly noteworthy, as it opens up new avenues for the development of safer and more effective treatments for schizophrenia and other psychotic disorders.

The pharmacokinetic properties of 3-Methyl-1-(pyridin-3-yl)methylpiperazine have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability, making it suitable for chronic administration. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methyl-1-(pyridin-3-yl)methylpiperazine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials, where its therapeutic potential can be further assessed.

Beyond its therapeutic applications, 3-Methyl-1-(pyridin-3-yl)methylpiperazine has also been explored as a tool in basic research. Its ability to selectively modulate specific neurotransmitter systems makes it a valuable probe for investigating the underlying mechanisms of various neurological disorders. For example, studies using this compound have provided insights into the role of serotonin receptors in mood regulation and cognitive function.

In conclusion, 3-Methyl-1-(pyridin-3-yl)methylpiperazine (CAS No. 1341992-37-7) is a promising compound with a wide range of potential applications in both therapeutic and research settings. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development, and ongoing research continues to uncover new possibilities for its use in improving human health.